N-(4-acetylphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-6-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C19H15NO5/c1-11(21)12-3-5-14(6-4-12)20-18(22)16-10-13-9-15(24-2)7-8-17(13)25-19(16)23/h3-10H,1-2H3,(H,20,22)
• InChI Key: LAZNQQRDTWSNNL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC3=C(C=CC(=C3)OC)OC2=O
• Molecular Formula: C19H15NO5
• Molecular Weight: 337.3 g/mol

Description

Synthesis Analysis

The synthesis of chromene derivatives, such as N-(4-acetylphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide, often involves multi-component reactions, etherification, oximation, and Beckmann rearrangement processes. One example in a related context is the preparation of 5,6-Dimethoxy-N-[(R)-4-methoxy-2-(prop-1-en-2-yl)-2,3-dihydrobenzofuran-5-yl]-1,1a,2,7b-tetrahydrocyclopropa[c]chromene-7b-carboxamide, which was synthesized using similar reactions and characterized by NMR and MS techniques (Xiaodong Chen, Jiao Ye, A. Hu, 2012).

Molecular Structure Analysis

The crystal structures of related compounds, such as 4-Oxo-N-phenyl-4H-chromene-2-carboxamide, reveal that these molecules typically have anti conformations about the C-N bond. The amide O atom in these structures can be either trans- or cis-related to the O atom of the pyran ring (J. Reis, Alexandra Gaspar, F. Borges, L. Gomes, J. N. Low, 2013).

Chemical Reactions and Properties

Chromene derivatives exhibit a range of chemical reactions, including etherification and oximation, as well as the ability to form polymorphs and hemihydrates. The structural reactivity of these compounds is influenced by their molecular conformation, as seen in compounds like 7-methoxy-4-oxo-N-p-tolyl-4H-chromene-2-carboxamide (J. Reis, Alexandra Gaspar, F. Borges, L. Gomes, J. N. Low, 2014).

Physical Properties Analysis

The physical properties of chromene derivatives, including their crystalline structures, can be quite diverse. For instance, the study of 4-Oxo-N-phenyl-4H-chromene-2-carboxamide and its derivatives showcases various polymorphic forms and crystal systems, providing insight into the diversity of physical properties these compounds can exhibit (J. Reis, Alexandra Gaspar, F. Borges, L. Gomes, J. N. Low, 2013).

Chemical Properties Analysis

The chemical properties of chromene derivatives like this compound are characterized by their reactivity in various chemical reactions and their ability to form different polymorphs. Studies on similar compounds highlight the influence of molecular structure on their chemical behavior (J. Reis, Alexandra Gaspar, F. Borges, L. Gomes, J. N. Low, 2014).